(R)-TAPI-2

• Molecular Formula: C19H37N5O5
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C19H37N5O5/c1-11(2)9-13(10-14(25)24-29)17(27)23-15(19(4,5)6)18(28)22-12(3)16(26)21-8-7-20/h11-13,15,29H,7-10,20H2,1-6H3,(H,21,26)(H,22,28)(H,23,27)(H,24,25)/t12-,13?,15+/m0/s1
• InChIKey: LMIQCBIEAHJAMZ-RMTCENKZSA-N

(R)-TAPI-2: Broad-Spectrum Metalloprotease Inhibitor

(R)-TAPI-2 is the R-stereoisomer of TAPI-2, a broad-spectrum, hydroxamate-based inhibitor targeting matrix metalloproteases (MMPs), tumor necrosis factor-α converting enzyme (TACE/ADAM17), and other ADAM family proteases . This compound is characterized by its defined stereochemistry (three defined stereocenters) and a molecular weight of 415.53 Da, distinguishing it from the achiral TAPI-2 mixture . Its primary application is as a pharmacological tool to interrogate metalloprotease-dependent shedding events and downstream signaling pathways in vitro .

1

Broad-spectrum metalloprotease probe — inhibits MMP, TACE/ADAM17, and ADAM family members via zinc chelation

2

Stereochemically defined (R)-enantiomer — enables enantiomer-controlled studies distinct from racemic TAPI-2

3

Meprin α/β selectivity context — supports pathway-specific dissection in inflammation and cancer models

(R)-TAPI-2: Critical Selectivity Gaps

The metalloprotease inhibitor landscape is defined by profound differences in potency, selectivity, and functional impact, rendering simple substitution impossible. While compounds like Marimastat or GI254023X offer superior potency against specific targets, (R)-TAPI-2 occupies a unique pharmacological niche with distinct, quantifiable advantages that are critical for specific experimental contexts . Evidence shows that TAPI-2 exhibits a Ki of 120 nM for TACE but is 833-fold less potent against ADAM10 (Ki = 100 µM), providing a valuable, albeit imperfect, selectivity window that differs starkly from Marimastat's sub-nanomolar broad-spectrum MMP inhibition or GI254023X's 100-fold preference for ADAM10 . Furthermore, (R)-TAPI-2 demonstrates an exceptionally high affinity for the hmeprin α subunit (IC50 = 1.5 nM), a target not significantly engaged by many other TACE inhibitors, adding a layer of functional differentiation .

Selectivity

Functional selectivity differs from ADAM10-selective inhibitors (e.g., GI254023X); ADAM10-mediated shedding may not be comparably blocked.

Stereochemistry

Racemic TAPI-2 or other TAPI analogs (TAPI-0, TAPI-1) exhibit distinct inhibitory profiles; enantiomeric purity may shift assay outcomes.

Off‑target

Reported weak ACE inhibition (off‑target) may require additional controls in cardiovascular or renal research contexts.

(R)-TAPI-2: Head-to-Head Selectivity Data

Meprin α vs. Meprin β Inhibition Selectivity

(R)-TAPI-2, like its achiral counterpart TAPI-2, is a broad-spectrum inhibitor with a defined TACE Ki of 120 nM . In contrast, Marimastat is a much more potent, broad-spectrum MMP inhibitor with IC50 values ranging from 3 nM to 13 nM for various MMPs (MMP-9, MMP-1, MMP-2, MMP-14, and MMP-7) . While Marimastat demonstrates superior potency in biochemical assays, the lower nanomolar potency of TAPI-2 against TACE is often sufficient for cellular assays where complete ablation of activity is not required, potentially allowing for more nuanced investigation of ADAM17 function without the confounding effects of complete MMP inhibition.

Meprin α vs. β

Reported

IC50 meprin α: 1.5 ± 0.27 nM
IC50 meprin β: 20 ± 10 µM
~13,300‑fold difference

Supports meprin α‑specific pathway dissection in mixed subunit systems.

Purified human meprin homo‑oligomers; class‑level inference.

Evidence Dimension	Potency against TACE (Ki)
Target Compound Data	Ki = 120 nM (0.12 µM)
Comparator Or Baseline	Marimastat: Ki or IC50 values not explicitly listed for TACE in provided data, but IC50 values for MMPs are 3-13 nM.
Quantified Difference	Marimastat is significantly more potent against MMPs; TAPI-2's TACE potency is ~40- to 10-fold lower than Marimastat's MMP potency.
Conditions	Biochemical inhibition assays; TAPI-2 data from ProbeChem; Marimastat data from ProbeChem/R&D Systems.

Why This Matters

For researchers requiring a less potent, broader-spectrum inhibitor to avoid complete pathway shutdown, (R)-TAPI-2 provides a calibrated alternative to ultra-potent inhibitors like Marimastat.

ADAM10 Selectivity in CXCL16 Shedding

(R)-TAPI-2 exhibits a significant, albeit imperfect, selectivity window between TACE and ADAM10. Data from ProbeChem indicates a Ki of 120 nM for TACE and a Ki of 100 µM for ADAM10, representing an 833-fold preference for TACE . This is in stark contrast to GI254023X, a highly selective ADAM10 inhibitor with an IC50 of 5.3 nM for ADAM10 and 541 nM for TACE, demonstrating a 100-fold preference for ADAM10 . While GI254023X is the gold standard for ADAM10-specific studies, (R)-TAPI-2's preference for TACE over ADAM10 is a critical differentiator when the primary research goal is to study ADAM17-mediated shedding.

CXCL16 shedding

Head‑to‑head

TAPI-2 less effective than GI254023X (ADAM10‑selective) in preventing CXCL16 release in A2780 ovarian cancer cells.

Do not assume potent ADAM10 inhibition; suitable for ADAM17‑focused or broad‑spectrum contexts.

Functional assay; solvation effects limit ADAM10 binding.

Evidence Dimension	Selectivity (TACE vs. ADAM10)
Target Compound Data	TACE Ki = 0.12 µM; ADAM10 Ki = 100 µM. Ratio (ADAM10/TACE) = 833.
Comparator Or Baseline	GI254023X: ADAM10 IC50 = 5.3 nM; TACE IC50 = 541 nM. Ratio (TACE/ADAM10) = 102.
Quantified Difference	TAPI-2 is ~833-fold selective for TACE over ADAM10; GI254023X is ~100-fold selective for ADAM10 over TACE.
Conditions	Biochemical inhibition assays using recombinant enzymes (TAPI-2 data from ProbeChem; GI254023X data from Scientificlabs/Sigma).

Why This Matters

This selectivity profile is essential for experimental designs aiming to dissect the distinct roles of ADAM10 and ADAM17 in shedding pathways, where (R)-TAPI-2 serves as a TACE-preferring tool versus the ADAM10-selective GI254023X.

Microvesication Prevention: Comparison with Furin Inhibitor

In HCP-1 and HT29 colorectal cancer cells, treatment with 20 µM (R)-TAPI-2 significantly reduced the protein levels of the NOTCH intracellular domain (NICD) and its downstream target HES-1 without altering ADAM17 expression . This correlated with a 50% reduction in the cancer stem cell (CSC) phenotype in both cell lines . In contrast, TAPI-1, another TACE inhibitor, was shown to reduce constitutive and muscarinic receptor-stimulated sAPPα release in HEK-293 cells with IC50 values of 8.09 µM and 3.61 µM, respectively . The direct comparison highlights (R)-TAPI-2's robust functional validation in a therapeutically relevant cancer stem cell model at a well-defined, non-cytotoxic concentration, whereas TAPI-1's functional data is limited to APP shedding in a non-cancerous context.

Microvesication

Head‑to‑head

TAPI‑2 prevented blistering at ≥20 µM; furin inhibitor required ≥500 µM (25‑fold difference) in human skin organ culture.

Indicates ADAM17‑relevant tissue injury model response.

Ex vivo sulphur mustard model; TACE/ADAM17‑mediated proteolysis.

Evidence Dimension	Functional impact on NOTCH signaling and CSC phenotype
Target Compound Data	20 µM (R)-TAPI-2 reduced NICD/HES-1 proteins and decreased CSC phenotype by 50% in HCP-1 and HT29 cells.
Comparator Or Baseline	TAPI-1 reduced sAPPα release with IC50 of 8.09 µM (constitutive) and 3.61 µM (stimulated) in HEK-293 cells.
Quantified Difference	(R)-TAPI-2 demonstrates direct functional impact on NOTCH signaling in cancer cells; TAPI-1's functional data is in a different pathway and cell type.
Conditions	(R)-TAPI-2: HCP-1 and HT29 CRC cell lines, 20 µM, 48h. TAPI-1: HEK-293 cells stably expressing M3 muscarinic receptors.

Why This Matters

For researchers focused on NOTCH-driven pathologies or cancer stem cell biology, (R)-TAPI-2 is a uniquely validated tool with quantitative, disease-relevant functional data that TAPI-1 lacks.

Off-Target ACE Inhibition

(R)-TAPI-2 exhibits an exceptionally high affinity for the hmeprin α subunit with an IC50 of 1.5 ± 0.27 nM, while its potency against the hmeprin β subunit is substantially lower (IC50 = 20 ± 10 µM), representing a >10,000-fold difference . This striking selectivity for a specific hmeprin subunit is not a commonly reported feature for other broad-spectrum metalloprotease inhibitors like Marimastat or GI254023X, which are primarily characterized by their activity against MMPs and ADAMs. This unique profile provides a critical tool for researchers dissecting the distinct biological roles of hmeprin α versus β subunits in inflammation, cancer, and tissue remodeling.

Off‑target ACE

Data to verify

Reported IC50 = 18 µM against angiotensin‑converting enzyme.

Weak off‑target activity; consider ACE‑related pathway interference.

Source not specified; validate in relevant matrices.

Evidence Dimension	Inhibitory potency against hmeprin subunits
Target Compound Data	Hmeprin α IC50 = 1.5 nM; Hmeprin β IC50 = 20 µM.
Comparator Or Baseline	Marimastat and GI254023X: No hmeprin subunit data available in provided sources; activity is primarily described for MMPs and ADAMs.
Quantified Difference	>10,000-fold selectivity for hmeprin α over β; unique profile not shared by common comparators.
Conditions	In vitro biochemical assay using recombinant hmeprin subunits.

Why This Matters

This unique, high-affinity inhibition of the hmeprin α subunit is a key procurement decision factor for research programs specifically investigating hmeprin biology, as (R)-TAPI-2 offers a tool that other common metalloprotease inhibitors cannot provide.

(R)-TAPI-2: Optimal Application Scenarios

Meprin α Functions in Inflammation and Cancer

For researchers investigating the role of ADAM17-mediated NOTCH1 shedding in maintaining CSC populations, (R)-TAPI-2 is the optimal tool. Evidence shows that at 20 µM, it specifically reduces NICD and HES-1 protein levels and functionally decreases the CSC phenotype by 50% in HCP-1 and HT29 colorectal cancer cells without altering ADAM17 expression . This well-characterized, functional assay provides a direct, quantitative readout for NOTCH pathway modulation.

ADAM17-Dependent Shedding in Migration and Tissue Injury

In studies where the distinct roles of hmeprin α and β subunits are being dissected, (R)-TAPI-2 provides an unparalleled tool. Its >10,000-fold selectivity for the hmeprin α subunit (IC50 = 1.5 nM) over the β subunit (IC50 = 20 µM) allows for the specific pharmacological ablation of hmeprin α activity in complex biological systems . This high degree of subunit-specific inhibition is not a feature of other common broad-spectrum metalloprotease inhibitors like Marimastat.

ADAM10-Mediated Process Comparison and Control

When the experimental goal is to inhibit TACE/ADAM17-mediated shedding while minimizing off-target effects on ADAM10, (R)-TAPI-2 is a superior choice compared to completely non-selective inhibitors. With a TACE Ki of 120 nM and an ADAM10 Ki of 100 µM, it provides an 833-fold preference for TACE . This allows for more confident attribution of observed shedding inhibition to ADAM17 rather than ADAM10, a critical distinction in pathways like APP and TNF-α processing.

SARS-CoV Viral Entry Mechanisms

In contrast to highly potent inhibitors like Marimastat (MMP IC50 values of 3-13 nM) that may cause complete and rapid target ablation, (R)-TAPI-2's moderate potency (TACE Ki = 120 nM, MMP IC50 ~20 µM) is advantageous for studying dynamic shedding processes or for long-term treatments where partial inhibition is desired to avoid cytotoxicity or compensatory pathway activation .

Application

Selection Property

Validation Focus

Meprin α pathway studies (inflammation / cancer)

Meprin α/β selectivity profile

Target engagement in mixed‑subunit tissue models

ADAM17‑mediated shedding (migration, tissue injury)

Functional ADAM17 vs. ADAM10 discrimination

Shedding endpoint confirmation with ADAM10‑selective comparator

ADAM10/ADAM17 pathway dissection

Differential inhibition vs. GI254023X

PD‑L1/chemokine shedding endpoint interpretation

Coronavirus host‑factor research

TACE/ADAM17‑mediated ACE2 shedding blockade

Viral entry assay endpoint validation